Cas no 886502-71-2 (5-Methyl-2-(trifluoromethyl)benzamide)

5-Methyl-2-(trifluoromethyl)benzamide is a fluorinated benzamide derivative characterized by the presence of a trifluoromethyl group at the 2-position and a methyl group at the 5-position of the benzene ring. This structural configuration imparts enhanced stability and lipophilicity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The trifluoromethyl group contributes to improved metabolic resistance and bioavailability, while the amide functionality offers versatility for further derivatization. Its well-defined chemical properties ensure consistent reactivity in cross-coupling and condensation reactions. The compound is particularly useful in the development of bioactive molecules, where its electron-withdrawing and steric effects can influence binding affinity and selectivity.

5-Methyl-2-(trifluoromethyl)benzamide structure

886502-71-2 structure

Product Name:5-Methyl-2-(trifluoromethyl)benzamide

CAS No:886502-71-2

MF:C₉H₈F₃NO

MW:203.1611328125

CID:3142859

PubChem ID:17999339

Update Time:2025-05-28

5-Methyl-2-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

- 5-Methyl-2-(trifluoromethyl)benzamide
- JS-4475
- AKOS015956780
- SCHEMBL16404629
- 886502-71-2
- CS-0330575
- MDL： MFCD06660293
- Inchi： 1S/C9H8F3NO/c1-5-2-3-7(9(10,11)12)6(4-5)8(13)14/h2-4H,1H3,(H2,13,14)
- InChI Key： RDTKTRWLTBJWBZ-UHFFFAOYSA-N
- SMILES： FC(C1C=CC(C)=CC=1C(N)=O)(F)F

Computed Properties

Exact Mass: 203.05579836Da
Monoisotopic Mass: 203.05579836Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 227
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 43.1Å²

5-Methyl-2-(trifluoromethyl)benzamide Pricemore >>

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